Cas no 122860-33-7 (1-N-Cbz-hydroxymethyl-piperidine)

1-N-Cbz-hydroxymethyl-piperidine Properties

Names and Identifiers

• Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Cbz-4-hydroxy methyl piperidine
• 1-N-Cbz-hydroxymethyl-piperidine
• 1-Piperidinecarboxylic acid, 4-(hydroxymethyl)-, phenylmethyl ester
• N-Cbz-4-(hydroxymethyl)piperidine
• N-Cbz-4-Piperidinemethanolor benzyl-4-(hydroxymethyl)tetrahydro-1(2h)-pyridinecarboxylate
• N-Cbz-4-hydroxymethylpiperidine
• N-(Benzyloxycarbonyl)-4-(hydroxymethyl)piperidine
• Benzyl 4-(hydroxymethyl)tetrahydro-1(2H)-pyridinecarboxylate
• Z-PIC(4)-OL
• Z-ISONIPECOTINOL
• Z-ISONICOT(H6)-OL
• BUTTPARK 75\50-51
• N-CARBOBENZOXY-4-PIPECOLINOL
• 1-N-Cbz-4-Hydroxymethyl-piperidine
• N-CARBOBENZOXY-4-PIPERIDINEMETHANOL
• 1-CBZ-4-HYDROXYMETHYLPIPERIDINE
• n-cbz-4-piperidinemethanol
• 1-cbz-4-hydroxymethyl-piperidine
• 1-n-cbz-4-hydroxymethylpiperidine
• N-(Benzyloxycarbonyl)-4-(Hydroxymethyl)piperidin
• n-benzyloxycarbonyl-4-hydroxymethylpiperidine
• A2596
• 1-benzyloxycarbonyl-4-hydroxymethylpiperidine
• SCHEMBL458805
• PB23274
• AKOS009158309
• AM20020316
• benzyl 4-(hydroxymethyl)-1-piperidinecarboxylate
• SY002934
• CS-W002888
• A1-00413
• benzyl4-(hydroxymethyl)piperidine-1-carboxylate
• 122860-33-7
• AC-2793
• 1-(benzyloxycarbonyl)-4-(hydroxymethyl)piperidine
• EN300-189852
• phenylmethyl 4-(hydroxymethyl)-1-piperidine carboxylate
• 4-hydroxymethylpiperidine-1-carboxylic acid benzyl ester
• MFCD02094490
• N-benzyloxycarbonylpiperidine-4-methanol
• 1-cbz-4-(hydroxymethyl)piperidine
• FT-0622804
• DTXSID90353037
• 4-Hydroxymethyl-Piperidine-1-Carboxylic Acid Benzyl Ester
• N-Benzyloxycarbonyl-4-(hydroxymethyl)piperidine
• 1-(Benzyloxycarbonyl)-4-piperidinemethanol
• 4-Hydroxymethyl-piperidine-l-carboxylic acid benzyl ester
• AS-18688
• Z635047520
• LINIORCIRVAZSM-UHFFFAOYSA-N
• DB-012817
• 1-Cbz-4-hydroxymethylpiperidine
• N-(Benzyloxycarbonyl)-4-(Hydroxymethyl)piperidine
• z-isonicot(h6)-ol
• 1-n-cbz-4-hydroxymethyl-piperidine
• 1-cbz-4-hydroxy methyl piperidine
• benzyl 4-(hydroxymethyl)piperidine-1-carboxylate
• benzyl 4-(hydroxymethyl)tetrahydro-1(2h)-pyridinecarboxylate
• +Expand

• MDL： MFCD02094490
• InChIKey： LINIORCIRVAZSM-UHFFFAOYSA-N
• Inchi： 1S/C14H19NO3/c16-10-12-6-8-15(9-7-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12,16H,6-11H2
• SMILES： O([H])C([H])([H])C1([H])C([H])([H])C([H])([H])N(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 249.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.136493
• Heavy Atom Count: 18
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 1.96540
• PSA: 49.77000
• Refractive Index: 1.549
• Boiling Point: 396.4°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 193.5℃
• Color/Form: Sticky Oil to Solid
• Density: 1.162

1-N-Cbz-hydroxymethyl-piperidine Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26; S36/37/39; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

1-N-Cbz-hydroxymethyl-piperidine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%